Cas no 682320-24-7 (Benzonitrile, 3-acetyl-4-methoxy- (9CI))

Benzonitrile, 3-acetyl-4-methoxy- (9CI) structure

682320-24-7 structure

Product Name:Benzonitrile, 3-acetyl-4-methoxy- (9CI)

CAS No:682320-24-7

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD10485784

CID:1023202

PubChem ID:24225933

Update Time:2025-04-20

Benzonitrile, 3-acetyl-4-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-acetyl-4-methoxy- (9CI)
- 3-acetyl-4-methoxyBenzonitrile
- CS-0161031
- A934747
- 682320-24-7
- FT-0728308
- AKOS027412325
- SCHEMBL20855586
- BS-17429
- MFCD10485784
- D83399
- DB-315069
- MDL： MFCD10485784
- Inchi： 1S/C10H9NO2/c1-7(12)9-5-8(6-11)3-4-10(9)13-2/h3-5H,1-2H3
- InChI Key： GIBBHDGPEPPGCE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C#N)=CC=1C(C)=O

Computed Properties

Exact Mass: 175.063328530g/mol
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 50.1Å²

Benzonitrile, 3-acetyl-4-methoxy- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM327648-100mg	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	100mg	$109	2021-06-16
Chemenu	CM327648-250mg	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	250mg	$149	2021-06-16
Chemenu	CM327648-1g	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	1g	$376	2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22085-250mg	3-Acetyl-4-methoxybenzonitrile	682320-24-7	95%	250mg	¥781.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22085-1g	3-Acetyl-4-methoxybenzonitrile	682320-24-7	95%	1g	¥1792.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22085-100mg	3-Acetyl-4-methoxybenzonitrile	682320-24-7	95%	100mg	¥521.0	2024-07-18
Chemenu	CM327648-100mg	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	100mg	$109	2022-06-10
Chemenu	CM327648-250mg	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	250mg	$149	2022-06-10
Chemenu	CM327648-1g	3-acetyl-4-methoxybenzonitrile	682320-24-7	95%+	1g	$376	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD727-200mg	Benzonitrile, 3-acetyl-4-methoxy- (9CI)	682320-24-7	95%	200mg	1019.0CNY	2021-07-15

Benzonitrile, 3-acetyl-4-methoxy- (9CI) Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

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